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Compound of Interest

Compound Name: C80-Dolichol

Cat. No.: B15550580

Disclaimer: No specific Safety Data Sheet (SDS) for C80-Dolichol was found during the
information retrieval process. The following disposal procedures are based on general best
practices for laboratory chemical waste, particularly for non-halogenated, organic, and
potentially flammable long-chain lipids. Researchers, scientists, and drug development
professionals must consult their institution's Environmental Health and Safety (EHS)
department for specific guidance and to ensure compliance with all local, state, and federal
regulations.

Immediate Safety and Logistical Information

C80-Dolichol, a long-chain polyprenol, should be handled with care in a laboratory setting.
While not classified as acutely hazardous, its properties as an organic lipid warrant specific
disposal considerations to ensure safety and environmental protection. The primary disposal
route for C80-Dolichol is as chemical waste; it should never be disposed of down the drain.[1]

[2]

Waste Identification and Characterization

Before disposal, it is crucial to characterize the waste stream containing C80-Dolichol. This
includes identifying all constituents of the waste, including any solvents or other chemicals
mixed with the C80-Dolichol. As a long-chain lipid, C80-Dolichol is an organic compound.[2] It
is essential to determine if the waste is mixed with any halogenated solvents, as these require
separate disposal containers.[1][3]
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Table 1: Presumed Characteristics of C80-Dolichol for Disposal Consideration

Property

Presumed Characteristic

Disposal Implication

Physical State

Solid (waxy) or viscous oil

Should be collected as solid or

liquid organic waste.

Dispose of in a designated

Composition Non-halogenated organic lipid "Non-Halogenated Organic
Waste" container.[1]
Do not dispose of down the
Insoluble in water; soluble in sanitary sewer.[1] Aqueous
Solubility organic solvents (e.qg., solutions containing lipids
chloroform, hexane) should be treated as chemical
waste.[2][4]
Keep away from ignition
Potentially combustible, sources.[1] Store in a
Flammability especially if in an organic designated flammable storage
solvent. cabinet if dissolved in a
flammable solvent.[5]
Avoid generating dust or
Specific toxicity data is aerosols. Handle with
Toxicity unavailable. Treat as a appropriate personal protective
potentially harmful chemical. equipment (PPE), including
gloves and safety glasses.
) Segregate from incompatible
Reactivity Generally stable. Incompatible chemicals to prevent reactions.

with strong oxidizing agents.

[6]

Step-by-Step Disposal Protocol

The following protocol provides a general framework for the proper disposal of C80-Dolichol

waste.

1. Personal Protective Equipment (PPE):
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Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves, when handling C80-Dolichol and its waste.

. Waste Segregation:

Do not mix C80-Dolichol waste with general laboratory trash or biomedical waste.[7]

Segregate C80-Dolichol waste into the appropriate chemical waste stream.[4]

o If dissolved in a non-halogenated solvent (e.g., ethanol, hexane): Collect in a designated
"Non-Halogenated Organic Liquid Waste" container.

o If dissolved in a halogenated solvent (e.g., chloroform, dichloromethane): Collect in a
designated "Halogenated Organic Liquid Waste" container.[1]

o If in solid form (pure or mixed with other non-hazardous solids): Collect in a labeled
container for "Solid Organic Waste."[2]

. Waste Container Selection and Labeling:

Use only approved, leak-proof, and chemically compatible containers for waste collection.[4]
[8] Glass or high-density polyethylene (HDPE) containers are generally suitable.[5][9]

Ensure the waste container is clearly labeled with the words "Hazardous Waste" and a
detailed list of its contents, including "C80-Dolichol" and any solvents, with their
approximate percentages or volumes.[6]

Keep the waste container closed at all times, except when adding waste.[8]

. Storage of Waste:

Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or
near the point of generation.[6][8]

The SAA should be a secondary containment tray to prevent spills.

If the waste is flammable, store it in a flammable-liquids storage cabinet.[5]
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5. Request for Waste Pickup:

» Once the waste container is full (do not overfill, typically no more than 90% capacity), or if it
has been in storage for an extended period (e.g., six months), contact your institution's EHS
department to arrange for a waste pickup.[8]

o Follow your institution's specific procedures for requesting a chemical waste pickup.

Experimental Workflow and Disposal Pathway

The following diagram illustrates the decision-making process for the proper disposal of C80-
Dolichol waste in a laboratory setting.
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Caption: Disposal decision workflow for C80-Dolichol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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